molecular formula C8H14O4 B8648880 Tert-butyl 4-hydroxy-3-oxobutanoate

Tert-butyl 4-hydroxy-3-oxobutanoate

Cat. No.: B8648880
M. Wt: 174.19 g/mol
InChI Key: VEVNOCDLIFYVQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-hydroxy-3-oxobutanoate is a useful research compound. Its molecular formula is C8H14O4 and its molecular weight is 174.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H14O4

Molecular Weight

174.19 g/mol

IUPAC Name

tert-butyl 4-hydroxy-3-oxobutanoate

InChI

InChI=1S/C8H14O4/c1-8(2,3)12-7(11)4-6(10)5-9/h9H,4-5H2,1-3H3

InChI Key

VEVNOCDLIFYVQD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CC(=O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 963 mg (5 mmol) of tert.-butyl 4-benzyloxyacetoacetate and 200 mg of palladium (10% on charcoal) in 50 ml of methanol was stirred at room temperature under a hydrogen atmosphere (1 atmosphere) for 1.5 hours. The catalyst was filtered off washed with a little methylene chloride. The filtrate solution was evaporated in vacuo and the residue was filtered through 3 g of neutral aluminum oxide (methylene chloride). The solvent was evaporated off in vacuo and the oil which remained was dried under a high vacuum. 567 mg (65% of tert.-butyl 4-hydroxyacetoacetate were obtained, and were used immediately for further reactions.
Quantity
963 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step One

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